Cas no 101291-22-9 (Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis-)

• Product Name: Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis-
• CAS No: 101291-22-9
• MF: C₁₆H₁₂N₂O₂S₂
• MW: 328.408680915833
• CID: 2623094
• Update Time: 2023-08-07

Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis-
• 2-(2-benzoxazol-2-ylthioethylthio)benzoxazole
• TimTec1_001711
• HMS1538N17
• STK756521
• ST023349
• 2,2'-(ethane-1,2-diyldisulfanediyl)bis(1,3-benzoxazole)
• 2-{[2-(1,3-benzoxazol-2-ylthio)ethyl]thio}-1,3-benzoxazole

• Inchi： 1S/C16H12N2O2S2/c1-3-7-13-11(5-1)17-15(19-13)21-9-10-22-16-18-12-6-2-4-8-14(12)20-16/h1-8H,9-10H2
• InChI Key： HDOCKUPLIICONX-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CCSC1=NC2C=CC=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 340
• Topological Polar Surface Area: 103